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Compound Name:
3,5-

Bis(trifluoromethyl)fluorobenzene

Cat. No.: B1295734 Get Quote

Disclaimer: Safety Data Sheets (SDS) for 3,5-Bis(trifluoromethyl)fluorobenzene were not

readily available. The following guidance is based on the safety data for closely related and

analogous compounds, including 1-Nitro-3,5-bis(trifluoromethyl)benzene and 1,3-

Bis(trifluoromethyl)benzene. It is imperative to consult your institution's Environmental Health

and Safety (EHS) department for specific disposal protocols. This guide provides essential

safety and logistical information to ensure the safety of laboratory personnel and compliance

with regulatory standards.

Researchers, scientists, and drug development professionals handling 3,5-
Bis(trifluoromethyl)fluorobenzene must adhere to strict safety protocols due to its potential

hazards. This chemical is expected to be a flammable liquid and may cause skin, eye, and

respiratory irritation.[1] Proper disposal is critical to mitigate risks to personnel and the

environment.

Immediate Safety and Handling
Before handling 3,5-Bis(trifluoromethyl)fluorobenzene, ensure that all necessary personal

protective equipment (PPE) is worn. This includes chemical safety goggles or a face shield,

chemical-resistant gloves (e.g., nitrile rubber), and flame-retardant antistatic protective clothing

over a lab coat. All work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1][2]
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In the event of a fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish the

flames.[3] For spills, eliminate all ignition sources and ventilate the area.[4] Absorb the spill with

an inert material such as vermiculite, dry sand, or earth, and collect it into a labeled, sealed

container for disposal using non-sparking tools.[4][5]

Quantitative Safety Data Summary
The following table summarizes key safety data for compounds structurally similar to 3,5-
Bis(trifluoromethyl)fluorobenzene. This information should be used as a guideline for safe

handling and disposal.
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Property Data
Source
Compounds

Citations

Physical State Liquid

1-Nitro-3,5-

bis(trifluoromethyl)ben

zene

[1]

Boiling Point
154 - 155 °C (309 -

311 °F)

1,3-

Bis(trifluoromethyl)ben

zene

Density
1.607 g/cm³ at 25 °C

(77 °F)

1,3-

Bis(trifluoromethyl)ben

zene

Hazard Classifications

Flammable liquid

(Category 3), Skin

irritation (Category 2),

Serious eye irritation

(Category 2), Specific

target organ toxicity -

single exposure

(respiratory system)

(Category 3)

1-Nitro-3,5-

bis(trifluoromethyl)ben

zene, 1,3-

Bis(trifluoromethyl)ben

zene

[1][2]

Personal Protective

Equipment (PPE)

Chemical safety

goggles, chemical-

resistant gloves,

flame-retardant

antistatic protective

clothing

1,3-

Bis(trifluoromethyl)ben

zene, Methyl 3,5-

bis(trifluoromethyl)ben

zoate

[6]

Step-by-Step Disposal Protocol
The proper disposal of 3,5-Bis(trifluoromethyl)fluorobenzene is a critical step in laboratory

safety. The following procedure outlines the necessary steps for its collection and disposal as

hazardous waste.
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Waste Collection: Collect waste 3,5-Bis(trifluoromethyl)fluorobenzene in its original

container or a designated, compatible, and properly sealed waste container.[3] Do not mix

with other waste materials.[3]

Container Labeling: Clearly label the waste container with the chemical name "Waste 3,5-
Bis(trifluoromethyl)fluorobenzene" and all appropriate hazard symbols (e.g., flammable

liquid, irritant).

Waste Storage: Store the sealed waste container in a designated hazardous waste

accumulation area. This area should be cool, dry, and well-ventilated, away from heat,

sparks, and open flames.[1][3]

Disposal Request: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste.[5] Provide them with the available safety information,

noting that it is based on analogous compounds.

Decontamination: Handle uncleaned containers as you would the product itself.[3]

Decontaminate any reusable lab equipment that has come into contact with the chemical

according to your institution's established procedures.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3,5-
Bis(trifluoromethyl)fluorobenzene.
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Start: Have 3,5-Bis(trifluoromethyl)fluorobenzene Waste

Consult Institutional EHS for Specific Protocols

Collect Waste in a Labeled, Compatible Container

Do Not Mix with Other Waste

Store in Designated Hazardous Waste Area

Request Pickup from EHS for Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3,5-Bis(trifluoromethyl)fluorobenzene.

By adhering to these procedures and consulting with your institution's safety professionals, you

can ensure the safe and compliant disposal of 3,5-Bis(trifluoromethyl)fluorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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